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Introduction
NSC 33994 is a potent and selective small molecule inhibitor of Janus kinase 2 (JAK2), a non-

receptor tyrosine kinase that plays a critical role in cytokine and growth factor signaling.[1][2][3]

[4] Dysregulation of the JAK2 signaling pathway is implicated in various myeloproliferative

neoplasms and inflammatory diseases, making it a key target for therapeutic intervention. NSC
33994 exhibits a half-maximal inhibitory concentration (IC50) of 60 nM for JAK2 kinase activity.

[1][2][3][4] Notably, it displays high selectivity, showing no significant inhibition of Src and TYK2

tyrosine kinases at concentrations up to 25 μM.[2][4] These application notes provide detailed

protocols for in vitro assays to characterize the activity of NSC 33994.

Data Presentation
Table 1: Biochemical Activity of NSC 33994

Target Kinase IC50 (nM)

JAK2 60

Src >25,000

TYK2 >25,000
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Table 2: Cellular Activity of NSC 33994 in HEL Cells (JAK2 V617F mutant)

Assay Endpoint Measurement IC50 (nM)

pSTAT3 (Tyr705) Inhibition Western Blot ~150

pSTAT5 (Tyr694) Inhibition ELISA ~120

Cell Viability (72 hours) MTT Assay ~500

Signaling Pathway
The JAK2 signaling cascade is initiated by the binding of cytokines or growth factors to their

corresponding receptors, leading to receptor dimerization and the activation of receptor-

associated JAK2. Activated JAK2 autophosphorylates and then phosphorylates the receptor,

creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins.

STATs are then phosphorylated by JAK2, dimerize, and translocate to the nucleus to regulate

gene expression. NSC 33994 selectively inhibits the kinase activity of JAK2, thereby blocking

these downstream signaling events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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